1H-thieno[3,4-d]imidazol-2(3H)-one

• Molecular Formula: C5H4N2OS
• Molecular Weight: 140.17 g/mol
• IUPAC Name: 1,3-dihydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C5H4N2OS/c8-5-6-3-1-9-2-4(3)7-5/h1-2H,(H2,6,7,8)
• InChI Key: LIKMRBJSBUADIU-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CS1)NC(=O)N2

Description

1H-thieno[3,4-d]imidazol-2(3H)-one is a useful research compound. Its molecular formula is C5H4N2OS and its molecular weight is 140.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the 3,4-diaminothiophene obtained in Production Example 1 were added 1.1 equivalents of urea and amyl alcohol in an amount equivalent to 10 ml/mmol, and under argon gas atmosphere, a reaction was advanced by refluxing at 130° C. for 5 hours, then amyl alcohol was distilled off and the residue was purified by silica gel column chromatography using an ethyl acetate/hexane solvent, so that 1H-thieno[3,4-d]imidazol-2(3H)-one was obtained. The yield based on 3,4-diaminothiophene was 55%.